Cas no 400051-84-5 (Cy5 SE(mono SO3))

• Product Name: Cy5 SE(mono SO3)
• CAS No: 400051-84-5
• MF: C₃₉H₄₇N₃O₇S
• MW: 701.871389627457
• CID: 3028041
• PubChem ID: 118705408
• Update Time: 2025-06-20

Cy5 SE(mono SO3) Chemical and Physical Properties

Names and Identifiers

• Cy5 SE(mono SO3)
• S0536
• Cy5 SE（mono SO3） lipo Cy5(C4SO3) SE
• Cy5se(monoso3)
• viF 644 - NHS ester
• 400051-84-5
• 4-(2-(5-(1-(6-((2,5-Dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-3,3-dimethyl-3H-indol-1-ium-2-yl)penta-2,4-dien-1-ylidene)-3,3-dimethylindolin-1-yl)butane-1-sulfonate
• V-5012
• 4-[(2E)-2-[(2E,4E)-5-[1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-3,3-dimethylindol-1-ium-2-yl]penta-2,4-dienylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate

• Inchi： 1S/C39H47N3O7S/c1-38(2)29-17-10-12-19-31(29)40(26-14-6-9-23-37(45)49-42-35(43)24-25-36(42)44)33(38)21-7-5-8-22-34-39(3,4)30-18-11-13-20-32(30)41(34)27-15-16-28-50(46,47)48/h5,7-8,10-13,17-22H,6,9,14-16,23-28H2,1-4H3
• InChI Key： BMICCHYLJBUIFT-UHFFFAOYSA-N
• SMILES： S(CCCCN1C2C=CC=CC=2C(C)(C)/C/1=C\C=C\C=C\C1C(C)(C)C2C=CC=CC=2[N+]=1CCCCCC(=O)ON1C(CCC1=O)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 701.31347202g/mol
• Monoisotopic Mass: 701.31347202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 15
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 136Ų

Additional information on Cy5 SE(mono SO3)

Introduction to Cy5 SE(mono SO3) (CAS No. 400051-84-5)

Cy5 SE(mono SO3), with the chemical identifier CAS No. 400051-84-5, is a highly specialized fluorescent dye that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, characterized by its sulfated derivative structure, exhibits exceptional photostability and bright fluorescence properties, making it an invaluable tool in various applications, including high-throughput screening, flow cytometry, and immunofluorescence assays.

The molecular structure of Cy5 SE(mono SO3) incorporates a sulfonate group, which enhances its water solubility and binding affinity to biomolecules. This modification not only improves the compound's performance in aqueous environments but also allows for more efficient labeling of proteins, nucleic acids, and other biological targets. The sulfonate group's negative charge further facilitates its interaction with positively charged biomolecules, ensuring stable and reliable labeling outcomes.

In recent years, the use of Cy5 SE(mono SO3) has seen a surge in popularity due to its versatility and reliability. One of the most compelling applications of this dye is in the field of single-molecule imaging. Researchers have leveraged its high fluorescence intensity and stability to study complex biological processes at the single-molecule level. For instance, studies have demonstrated its effectiveness in tracking individual protein molecules within living cells, providing unprecedented insights into dynamic cellular events such as protein-protein interactions and signal transduction pathways.

Another significant area where Cy5 SE(mono SO3) has made a notable impact is in the development of multiplexed immunoassays. The ability to label multiple targets simultaneously with different fluorophores has revolutionized diagnostic and research methodologies. The bright and stable fluorescence of Cy5 SE(mono SO3) ensures that it can be used effectively in multiplexed assays without significant background noise or signal overlap. This capability has been particularly beneficial in clinical diagnostics, where accurate detection of multiple biomarkers is often crucial for disease diagnosis and prognosis.

The compound's utility extends beyond imaging and diagnostics into the realm of drug discovery. Researchers are increasingly employing Cy5 SE(mono SO3) for the development of novel therapeutic agents. Its ability to label proteins and other biomolecules allows for detailed structural analysis using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights are invaluable for understanding molecular mechanisms and designing targeted therapies.

Recent advancements in bioconjugation techniques have further enhanced the applications of Cy5 SE(mono SO3). The development of efficient coupling reagents has made it possible to label a wide range of biomolecules with high fidelity. This includes not only proteins but also nucleic acids, antibodies, and even small organic molecules. Such bioconjugates are being used in various research areas, including aptamer-based diagnostics and targeted drug delivery systems.

The sulfonate-modified version of Cy5 offers several advantages over its unmodified counterpart. The increased solubility due to the sulfonate group allows for more convenient handling and reduced aggregation during conjugation processes. Additionally, the negative charge imparted by the sulfonate group enhances binding interactions with positively charged biomolecules, leading to more stable conjugates with improved performance in biological assays.

In conclusion, Cy5 SE(mono SO3) (CAS No. 400051-84-5) is a versatile and powerful fluorescent dye with a wide range of applications in biochemical and pharmaceutical research. Its unique properties, including high fluorescence intensity, photostability, and enhanced water solubility due to the sulfonate group, make it an indispensable tool for researchers studying complex biological systems. As our understanding of molecular mechanisms continues to evolve, compounds like Cy5 SE(mono SO3) will undoubtedly play a pivotal role in advancing our knowledge and developing innovative therapeutic strategies.